Cas no 338394-29-9 (Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate)

• Product Name: Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate
• CAS No: 338394-29-9
• MDL: MFCD00127323
• CID: 4646828
• Update Time: 2025-05-20

Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-(2-ANILINOVINYL)-3-(2,6-DICHLOROPHENYL)-4-ISOXAZOLECARBOXYLATE
• Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate

• MDL： MFCD00127323

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate

Comprehensive Overview of Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate (CAS No. 338394-29-9)

Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate, with the CAS number 338394-29-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both anilinovinyl and dichlorophenyl moieties in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for isoxazole derivatives has surged due to their potential applications in drug discovery and development. The compound Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate is no exception. Its structural features, particularly the vinyl-aniline linkage and the dichlorophenyl group, have been studied for their role in enhancing molecular interactions with biological targets. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics that are currently trending in scientific literature and online searches.

The synthesis of CAS 338394-29-9 involves multi-step organic reactions, including condensation and cyclization processes. The methyl carboxylate group in the molecule provides a handle for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is highly valued in medicinal chemistry, where slight structural changes can lead to significant improvements in efficacy and safety profiles. The compound's logP and solubility characteristics, often queried in academic forums, make it a candidate for formulation studies.

From an industrial perspective, Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate has been explored for its potential in agrochemical applications. The dichlorophenyl moiety, a common feature in many pesticides, suggests possible herbicidal or fungicidal activity. This aligns with the growing global focus on sustainable agriculture and the search for eco-friendly crop protection solutions, a hot topic in both scientific and public domains.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods, frequently searched by chemistry students and professionals, provide crucial insights into the compound's purity, stability, and three-dimensional structure. The isoxazole ring system in particular has been the subject of numerous computational chemistry studies, addressing common queries about its electronic properties and reactivity patterns.

In the context of drug development, the pharmacokinetic profile of 338394-29-9 has drawn considerable research attention. The compound's potential to cross the blood-brain barrier (a frequently searched term in neuroscience circles) makes it interesting for central nervous system-targeted therapies. Additionally, its metabolic stability and cytochrome P450 interactions are critical parameters being investigated, as these factors directly impact a compound's viability as a drug candidate.

The safety profile of Methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate remains an active area of study. While not classified as hazardous under standard handling conditions, proper laboratory precautions are always recommended when working with any chemical substance. This aligns with the increasing public interest in laboratory safety protocols and responsible chemical handling, topics that frequently appear in occupational health discussions and online searches.

Looking ahead, the future research directions for CAS 338394-29-9 may include exploring its potential in combination therapies or as a molecular scaffold for drug design. The compound's versatility makes it a valuable tool for addressing current challenges in personalized medicine and targeted drug delivery - two of the most searched topics in contemporary pharmaceutical research. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this interesting molecule will undoubtedly deepen.